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Compound of Interest |

Compound Name: 3-(4-Bromophenyl)propanal
CAS No.: 80793-25-5
Cat. No.: B1339107

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 3-(4-
Bromophenyl)propanal, a key intermediate in various chemical syntheses. The following
sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry
(MS) data, offering insights for researchers, scientists, and professionals in drug development.
This guide emphasizes the interpretation of spectral data and outlines the methodologies for
their acquisition, ensuring scientific integrity and practical applicability.

Introduction

3-(4-Bromophenyl)propanal, with the chemical formula CoHsBrO, is an aromatic aldehyde of
significant interest in organic synthesis. Its structure, featuring a brominated phenyl ring and a
propanal chain, makes it a versatile building block for the synthesis of more complex
molecules, including pharmaceutical agents. Accurate spectroscopic characterization is
paramount to confirm its identity, purity, and structure, which are critical for its application in
research and development. This guide provides a detailed analysis of its 1H NMR, 13C NMR, IR,
and MS data.
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Molecular Structure and Key Spectroscopic
Features

The molecular structure of 3-(4-Bromophenyl)propanal is foundational to understanding its
spectroscopic signature. The key features include a para-substituted benzene ring, a propyl
chain, and a terminal aldehyde functional group.

Caption: Molecular Structure of 3-(4-Bromophenyl)propanal.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule.

'H NMR Spectroscopy

The *H NMR spectrum of 3-(4-Bromophenyl)propanal provides detailed information about the
different types of protons and their connectivity.

Table 1: *H NMR Data for 3-(4-Bromophenyl)propanal

Chemical Shift (9,

Multiplicity Integration Assignment
ppm)
) Aldehydic proton (-
9.81 Singlet 1H
CHO)
Aromatic protons
7.41 Doublet 2H
(ortho to Br)
Aromatic protons
7.07 Doublet 2H
(meta to Br)
] Methylene protons (-
291 Triplet 2H
CH2-Ar)
_ Methylene protons (-
2.79-2.74 Multiplet 2H

CH2-CHO)
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Data sourced from ChemicalBook.[1]

Interpretation:

The downfield singlet at 9.81 ppm is characteristic of an aldehydic proton, a consequence of
the deshielding effect of the adjacent carbonyl group.

e The two doublets at 7.41 and 7.07 ppm are indicative of a para-substituted benzene ring.
The protons ortho to the electron-withdrawing bromine atom are more deshielded and
appear further downfield.

e The triplet at 2.91 ppm corresponds to the methylene group attached to the aromatic ring. It
is split into a triplet by the adjacent methylene group.

e The multiplet between 2.79-2.74 ppm is assigned to the methylene group adjacent to the
aldehyde group. Its more complex splitting pattern arises from coupling to both the adjacent
methylene group and the aldehydic proton.

Caption: Key *H NMR correlations in 3-(4-Bromophenyl)propanal.

3C NMR Spectroscopy

While an experimental 33C NMR spectrum for 3-(4-Bromophenyl)propanal is not readily
available in the searched literature, a predicted spectrum can be inferred based on the known
chemical shifts of similar structures and general principles of 3C NMR.

Table 2: Predicted 13C NMR Data for 3-(4-Bromophenyl)propanal
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Predicted Chemical Shift (8, ppm) Carbon Atom

~202 Aldehyde Carbonyl (C=0)

~140 Aromatic Carbon (C-Br)

~132 Aromatic Carbons (CH, ortho to Br)
~130 Aromatic Carbons (CH, meta to Br)
~120 Aromatic Carbon (C-CH>)

~45 Methylene Carbon (-CH2-CHO)
~30 Methylene Carbon (-CHz-Ar)

Rationale for Prediction:

» The aldehydic carbonyl carbon is expected to be the most downfield signal, typically
appearing around 200 ppm.[2]

e The aromatic carbons will have distinct chemical shifts due to the electronic effects of the
bromine and the propyl-aldehyde substituents. The carbon attached to the bromine will be
significantly shifted, as will the carbon attached to the side chain.

» The aliphatic methylene carbons will appear in the upfield region, with the carbon alpha to
the carbonyl group being more deshielded than the one attached to the aromatic ring.

Infrared (IR) Spectroscopy

An experimental IR spectrum for 3-(4-Bromophenyl)propanal is not available in the public
domain. However, the characteristic absorption bands can be predicted based on its functional

groups.

Table 3: Predicted IR Absorption Bands for 3-(4-Bromophenyl)propanal
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Functional Group

Wavenumber (cm~12) Intensity . .

Vibration
~2920-2820 Medium C-H stretch (alkane)
~2720 Medium C-H stretch (aldehyde)
~1725 Strong C=0 stretch (aldehyde)
~1590, ~1480 Medium-Strong C=C stretch (aromatic ring)
~1070 Strong C-Br stretch
820 Strong C-H bend (para-substituted

aromatic)

Interpretation of Predicted Spectrum:

e The most characteristic peak for an aldehyde is the strong C=0 stretching vibration,
expected around 1725 cm™1.

o Another key indicator for an aldehyde is the C-H stretch of the aldehyde proton, which
typically appears as a medium intensity band around 2720 cm~1.[3]

e The presence of the aromatic ring will be confirmed by C=C stretching vibrations in the 1600-
1450 cm~1 region and a strong C-H out-of-plane bending vibration around 820 cm1,
characteristic of para-substitution.

e The C-Br stretching frequency is expected to appear in the fingerprint region, around 1070
cm~L,

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule.

Table 4: Mass Spectrometry Data for 3-(4-Bromophenyl)propanal
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miz Interpretation

Molecular ion peak [M]* (presence of Br

214/212 sotopes)

185/183 [M-CHO]*

134 [CaHo]* (loss of Br)
104 [C7H7]* (tropylium ion)

Data interpreted from ChemicalBook.[1]
Interpretation:

e The mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion peak
due to the presence of the two bromine isotopes, 7°Br and 8!Br, in approximately a 1:1 ratio.
This results in two peaks of similar intensity at m/z 212 and 214.

o A common fragmentation pathway for aldehydes is the loss of the formyl radical (CHO),
leading to a fragment ion at m/z 183 and 185.

e Loss of the bromine radical would result in a fragment at m/z 134.

e The peak at m/z 104 likely corresponds to the stable tropylium ion, a common fragment in
compounds containing a benzyl group.

Caption: Proposed Mass Spectrometry Fragmentation Pathway.

Experimental Protocols

The following are generalized protocols for the acquisition of the spectroscopic data discussed.

NMR Spectroscopy

1H and 3C NMR Sample Preparation and Acquisition:

o Sample Preparation: Dissolve approximately 5-10 mg of 3-(4-Bromophenyl)propanal in
about 0.6-0.7 mL of a deuterated solvent (e.g., CDCIs) in a standard 5 mm NMR tube.
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 Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
e 1H NMR Acquisition:
o Tune and shim the instrument to optimize magnetic field homogeneity.

o Acquire a standard one-dimensional *H NMR spectrum with a sufficient number of scans
to achieve a good signal-to-noise ratio.

o Process the data by applying Fourier transformation, phase correction, and baseline
correction.

o Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCls at 7.26
ppm).

o Integrate the signals to determine the relative number of protons.
e 13C NMR Acquisition:
o Switch the probe to the 13C nucleus frequency.

o Acquire a proton-decoupled 13C NMR spectrum. A longer acquisition time and a greater
number of scans are typically required compared to *H NMR due to the lower natural
abundance of 3C.

o Process the data similarly to the *H spectrum and calibrate the chemical shift using the
solvent peak (e.g., CDCIs at 77.16 ppm).

FT-IR Spectroscopy

Attenuated Total Reflectance (ATR) FT-IR:

» Instrument Preparation: Record a background spectrum of the clean ATR crystal to subtract
atmospheric and instrumental interferences.

o Sample Application: Place a small drop of neat liquid 3-(4-Bromophenyl)propanal directly
onto the ATR crystal.
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e Spectrum Acquisition: Acquire the IR spectrum over the desired range (typically 4000-400
cm~1) with a sufficient number of scans for a good signal-to-noise ratio.

o Data Processing: The software will automatically perform the background subtraction.

Mass Spectrometry

Electron lonization Mass Spectrometry (EI-MS):

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
often via a direct insertion probe or a gas chromatograph (GC-MS).

 lonization: Bombard the sample with a high-energy electron beam (typically 70 eV) to induce
ionization and fragmentation.

e Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a
mass analyzer (e.g., quadrupole or time-of-flight).

o Detection: Detect the ions and generate a mass spectrum, which is a plot of relative ion
abundance versus m/z.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive characterization of 3-
(4-Bromophenyl)propanal. The *H NMR and mass spectrometry data are well-established,
while the 13C NMR and IR spectra are predicted based on sound chemical principles. This
information is invaluable for the unambiguous identification and quality control of this important
synthetic intermediate. The provided experimental protocols offer a practical framework for
researchers to obtain their own high-quality spectroscopic data.

References

e Doc Brown's Chemistry. C-13 nmr spectrum of propanal analysis of chemical shifts ppm
interpretation of C-13 chemical shifts ppm of propionaldehyde C13 13-C nmr. [Link]

e Doc Brown's Chemistry. infrared spectrum of propanal prominent wavenumbers cm-1
detecting aldehyde functional groups present finger print for identification of
propionaldehyde. [Link]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1339107/docs?utm_src=pdf-body#spectroscopic-data-for-3-4-bromophenyl-propanal-an-in-depth-technical-guide
https://www.benchchem.com/product/b1339107/docs?utm_src=pdf-body#spectroscopic-data-for-3-4-bromophenyl-propanal-an-in-depth-technical-guide
https://www.docbrown.info/page06/molecule_spectroscopy/specindexC13.htm
https://www.docbrown.info/page06/molecule_spectroscopy/specindexIR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

